Cas no 933744-16-2 (4-Amino-1-methylpyrrolidin-2-one)

• Product Name: 4-Amino-1-methylpyrrolidin-2-one
• CAS No: 933744-16-2
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• MDL: MFCD09971175
• CID: 1086349
• PubChem ID: 43521024
• Update Time: 2025-11-01

4-Amino-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-methylpyrrolidin-2-one
• 4-Amino-1-methyl-2-pyrrolidinone
• 4-amino-1-methylpyrrolidin-2-one(SALTDATA: FREE)
• 2-Pyrrolidinone,4-amino-1-methyl-
• 4-azanyl-1-methyl-pyrrolidin-2-one
• 2-Pyrrolidinone, 4-amino-1-methyl-
• PB22380
• 4-amino-1-methylpyrrolidin-2-one(SALTDATA
• A838954
• Z992422586
• SY097445
• BS-12891
• AKOS005207138
• 933744-16-2
• A859811
• MFCD09971175
• AMY34923
• DTXSID70656119
• CS-0051054
• SCHEMBL12820616
• EN300-62477
• P10878
• ALBB-030606
• DB-349049

• MDL： MFCD09971175
• Inchi： 1S/C5H10N2O/c1-7-3-4(6)2-5(7)8/h4H,2-3,6H2,1H3
• InChI Key： WBYJZPAHGAGMQX-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1C)N

Computed Properties

• Exact Mass: 114.079312947g/mol
• Monoisotopic Mass: 114.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3
• XLogP3: -1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Amino-1-methylpyrrolidin-2-one

Introduction to 4-Amino-1-methylpyrrolidin-2-one (CAS No. 933744-16-2)

4-Amino-1-methylpyrrolidin-2-one, also known by its CAS number 933744-16-2, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a pyrrolidinone ring and an amino group, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical structure of 4-Amino-1-methylpyrrolidin-2-one can be represented as C₅H₁₀N₂O. The presence of the amino group and the pyrrolidinone ring provides this compound with a range of functional properties, including solubility in polar solvents and reactivity in various chemical reactions. These properties make it an attractive candidate for use in the development of new drugs and therapeutic agents.

In recent years, there has been increasing interest in the use of 4-Amino-1-methylpyrrolidin-2-one as a key intermediate in the synthesis of novel compounds with potential medicinal applications. For instance, studies have shown that derivatives of this compound exhibit promising pharmacological activities, such as anti-inflammatory, analgesic, and neuroprotective effects. These findings have spurred further research into the potential therapeutic uses of 4-Amino-1-methylpyrrolidin-2-one-based compounds.

The synthesis of 4-Amino-1-methylpyrrolidin-2-one can be achieved through several methods, including the reaction of 1-methylpyrrolidin-2-one with ammonia or ammonium salts. One common synthetic route involves the reaction of 1-methylpyrrolidin-2-one with ammonia gas under controlled conditions, followed by purification to obtain the desired product. This method is widely used due to its simplicity and high yield.

The physicochemical properties of 4-Amino-1-methylpyrrolidin-2-one are well-documented and include a melting point of approximately 85°C and a boiling point of around 180°C at atmospheric pressure. It is also known to have good solubility in water and other polar solvents, which facilitates its use in various chemical reactions and formulations.

In the context of pharmaceutical research, 4-Amino-1-methylpyrrolidin-2-one has been explored for its potential as a lead compound in drug discovery programs. Its ability to form stable complexes with metal ions has led to investigations into its use as a chelating agent in targeted drug delivery systems. Additionally, the compound's structural flexibility allows for the introduction of various functional groups, which can be tailored to enhance specific biological activities.

A notable area of research involving 4-Amino-1-methylpyrrolidin-2-one is its application in the development of central nervous system (CNS) drugs. Studies have shown that derivatives of this compound can cross the blood-brain barrier and exhibit neuroprotective effects, making them promising candidates for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. These findings highlight the potential of 4-Amino-1-methylpyrrolidin-2-one-based compounds in addressing unmet medical needs in neurology.

Beyond its pharmaceutical applications, 4-Amino-1-methylpyrrolidin-2-one has also found use in other areas of chemistry and materials science. For example, it has been utilized as a ligand in coordination chemistry to form stable complexes with transition metals. These complexes have shown promise in catalytic reactions, particularly in asymmetric synthesis, where they can enhance enantioselectivity and yield.

In conclusion, 4-Amino-1-methylpyrrolidin-2-one (CAS No. 933744-16-2) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and functional properties make it an important building block for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.